Cas no 2138009-27-3 ((1-ethyl-1H-1,2,3,4-tetrazol-5-yl)methanesulfonyl chloride)

• Product Name: (1-ethyl-1H-1,2,3,4-tetrazol-5-yl)methanesulfonyl chloride
• CAS No: 2138009-27-3
• MF: C₄H₇ClN₄O₂S
• MW: 210.641977548599
• CID: 5992917
• PubChem ID: 165485799
• Update Time: 2025-07-21

(1-ethyl-1H-1,2,3,4-tetrazol-5-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole-5-methanesulfonyl chloride, 1-ethyl-
• (1-ethyl-1H-1,2,3,4-tetrazol-5-yl)methanesulfonyl chloride
• EN300-1120580
• 2138009-27-3

• Inchi： 1S/C4H7ClN4O2S/c1-2-9-4(6-7-8-9)3-12(5,10)11/h2-3H2,1H3
• InChI Key： QCWLVAYHQXTGEQ-UHFFFAOYSA-N
• SMILES： N1(CC)C(CS(Cl)(=O)=O)=NN=N1

Computed Properties

• Exact Mass: 209.9978243g/mol
• Monoisotopic Mass: 209.9978243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 86.1Ų

Additional information on (1-ethyl-1H-1,2,3,4-tetrazol-5-yl)methanesulfonyl chloride

Introduction to (1-ethyl-1H-1,2,3,4-tetrazol-5-yl)methanesulfonyl chloride (CAS No. 2138009-27-3)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. Among these, (1-ethyl-1H-1,2,3,4-tetrazol-5-yl)methanesulfonyl chloride (CAS No. 2138009-27-3) stands out as a versatile intermediate with significant applications in medicinal chemistry. This compound, characterized by its unique tetrazole core and sulfonyl chloride functional group, has garnered attention for its utility in constructing complex molecular architectures essential for drug discovery.

The tetrazole moiety is a heterocyclic ring system that exhibits remarkable biological activity, making it a valuable scaffold in the design of bioactive molecules. Its presence in (1-ethyl-1H-1,2,3,4-tetrazol-5-yl)methanesulfonyl chloride contributes to its potential as a precursor for developing compounds with antimicrobial, anti-inflammatory, and anticancer properties. Recent studies have highlighted the importance of tetrazole derivatives in modulating enzyme activity and interacting with biological targets, underscoring the compound's relevance in modern pharmacology.

On the other hand, the sulfonyl chloride group is a well-known leaving group in organic synthesis, frequently employed in nucleophilic substitution reactions to introduce sulfonyl derivatives into molecular frameworks. The combination of these two functional groups in (1-ethyl-1H-1,2,3,4-tetrazol-5-yl)methanesulfonyl chloride enhances its synthetic utility, enabling the facile introduction of sulfonylated tetrazole-based compounds into drug candidates. This adaptability has made it a preferred choice for medicinal chemists seeking to explore new chemical spaces.

In recent years, significant progress has been made in leveraging (1-ethyl-1H-1,2,3,4-tetrazol-5-yl)methanesulfonyl chloride as a building block in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, researchers have utilized this compound to develop novel inhibitors of kinases and other enzymes implicated in cancer progression. The structural flexibility offered by the tetrazole ring allows for fine-tuning of binding interactions with biological targets, thereby enhancing drug efficacy and selectivity.

Moreover, the compound's reactivity with nucleophiles has been exploited to generate diverse sulfonylated derivatives with distinct pharmacological profiles. These derivatives have shown promise in preclinical studies as potential therapeutic agents for neurological disorders and infectious diseases. The ability to modify the tetrazole core while retaining the sulfonyl functionality provides chemists with a powerful toolset for designing next-generation drugs.

The synthetic pathways involving (1-ethyl-1H-1,2,3,4-tetrazol-5-yl)methanesulfonyl chloride are well-documented and highly efficient. Researchers have demonstrated its use in multi-step syntheses leading to complex scaffolds found in natural products and synthetic drug candidates. The compound's stability under various reaction conditions further enhances its appeal as an intermediate in large-scale pharmaceutical production.

Recent advancements in computational chemistry have also facilitated the rational design of derivatives based on (1-ethyl-1H-1,2,3,4-tetrazol-5-yl)methanesulfonyl chloride. Molecular modeling studies have provided insights into how structural modifications can influence binding affinity and metabolic stability. These findings are guiding the development of more potent and optimized drug candidates for clinical use.

Industrial applications of this compound are equally noteworthy. Pharmaceutical companies have integrated (1-ethyl-1H-1,2,3,4-tetrazol-5-yl)methanesulfonyl chloride into their synthetic pipelines for producing high-value intermediates used in active pharmaceutical ingredients (APIs). Its cost-effectiveness and scalability make it an attractive choice for manufacturers seeking efficient synthetic routes.

The future prospects of this compound are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between academia and industry are expected to drive innovation further by exploring novel derivatives and expanding their therapeutic potential.